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Compound of Interest

Methyl 3-(3-
Compound Name:
nitrophenoxy)benzoate

Cat. No.: B8683967

Get Quote
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For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of Methyl 3-(3-nitrophenoxy)benzoate,
including its fundamental chemical properties, a proposed synthetic pathway based on
established methodologies, and critical safety considerations. As a specialized diaryl ether, this
compound holds potential for applications in medicinal chemistry and materials science,
warranting a detailed examination for professionals in the field.

Core Molecular Profile

Methyl 3-(3-nitrophenoxy)benzoate is an organic compound characterized by a diaryl ether
linkage, a nitro functional group, and a methyl ester. These features contribute to its potential
as a versatile chemical intermediate.
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Property Value Source
Chemical Formula C14H11NOs [1112]
Molecular Weight 273.25 g/mol [1][2]
InChi Key NXSBKTSQQLWANJ- 2]

UHFFFAOYSA-N

A precise determination of physicochemical properties such as melting point, boiling point, and
solubility is pending experimental validation, as specific data for this compound is not widely
available in published literature.

Starting Materials

Methyl 3-hydroxybenzoate

Reagents & Conditions

Copper(l) Oxide (Cu:0) or Copper(l) lodide (Cul)
Ullmann C Reaction )——Reaction Mixture Aqueous Workup & Extraction ——Crude Product Column Chromatography ——Purified Product Methyl

‘ Cesium Carbonate (Cs2COs) or Potassium Carbonate (K2COs) ‘

Elevated Temperature (.g., 100-150 °C)
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Caption: Proposed workflow for the synthesis of Methyl 3-(3-nitrophenoxy)benzoate.

Rationale for Method Selection

Efficiency: Modern modifications of the Ullmann condensation, often employing ligands, can
proceed under milder conditions with high yields. [3][4]* Cost-Effectiveness: Copper catalysts
are significantly more economical than palladium catalysts, which are often used in
alternative methods like the Buchwald-Hartwig amination. [3]* Versatility: The Ullmann
reaction is tolerant of a wide range of functional groups, making it a reliable choice for the
synthesis of complex molecules.

Detailed Experimental Protocol (Proposed)

Reaction Setup: To a dry, three-necked round-bottom flask equipped with a reflux condenser,
magnetic stirrer, and nitrogen inlet, add methyl 3-hydroxybenzoate (1.0 eq.), 1-bromo-3-
nitrobenzene (1.1 eq.), copper(l) iodide (0.1 eq.), and cesium carbonate (2.0 eq.).

Solvent Addition: Add anhydrous dimethylformamide (DMF) to the flask to achieve a suitable
concentration (e.g., 0.5 M).

Inert Atmosphere: Purge the flask with nitrogen for 10-15 minutes to ensure an inert
atmosphere.

Heating: Heat the reaction mixture to 120-140°C with vigorous stirring.

Monitoring: Monitor the progress of the reaction by thin-layer chromatography (TLC) or high-
performance liquid chromatography (HPLC).

Workup: Upon completion, cool the reaction mixture to room temperature. Dilute with ethyl
acetate and wash with water and brine.

Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate
under reduced pressure. Purify the crude product by column chromatography on silica gel to
yield the pure Methyl 3-(3-nitrophenoxy)benzoate.

Potential Applications and Research Directions
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While specific applications for Methyl 3-(3-nitrophenoxy)benzoate are not extensively
documented, its chemical structure suggests several areas of potential utility:

e Pharmaceutical Intermediate: The diaryl ether motif is present in a number of biologically
active compounds. The nitro group can be readily reduced to an amine, which can then be
further functionalized to create a library of compounds for drug discovery screening. [5]*
Materials Science: Aromatic nitro compounds can be used as precursors for polymers and
other advanced materials. The presence of the ester and ether linkages could impart unique
properties to such materials.

e Agrochemicals: The nitroaromatic scaffold is found in some herbicides and pesticides. [5]

Safety and Handling

No specific safety data sheet (SDS) is currently available for Methyl 3-(3-
nitrophenoxy)benzoate. However, based on the functional groups present and the nature of
related compounds, the following precautions should be taken. It is imperative to handle this
compound with care in a well-ventilated fume hood.

General Precautions:

e Personal Protective Equipment (PPE): Wear appropriate PPE, including safety goggles, a
lab coat, and chemical-resistant gloves. [6]* Ventilation: Handle in a well-ventilated area or a
chemical fume hood to avoid inhalation of any dust or vapors. * Contact Avoidance: Avoid
contact with skin and eyes. In case of contact, rinse immediately with plenty of water. *
Storage: Store in a tightly sealed container in a cool, dry place away from incompatible
materials such as strong oxidizing agents. [7][8]

First Aid Measures:

 Inhalation: If inhaled, move the person to fresh air. If breathing is difficult, seek medical
attention. * Skin Contact: In case of skin contact, wash off with soap and plenty of water. *
Eye Contact: In case of eye contact, rinse cautiously with water for several minutes. [7]*
Ingestion: If swallowed, rinse mouth with water and seek immediate medical advice. [7]

Conclusion
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Methyl 3-(3-nitrophenoxy)benzoate is a compound with significant potential as a building

block in organic synthesis, particularly in the fields of drug discovery and materials science.

While specific data on this molecule is limited, established synthetic methods like the Ullmann

condensation provide a clear and efficient pathway for its preparation. Adherence to stringent

safety protocols is essential when handling this and related chemical entities. Further research

into the properties and applications of Methyl 3-(3-nitrophenoxy)benzoate is warranted to

fully explore its scientific and commercial potential.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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